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Compound of Interest

Compound Name: 1-Methoxypyrene

Cat. No.: B1198098 Get Quote

Researchers and laboratory personnel must handle the disposal of 1-Methoxypyrene with

diligence to ensure laboratory safety and environmental protection. As a derivative of pyrene, a

polycyclic aromatic hydrocarbon (PAH), 1-Methoxypyrene and its waste materials are

considered hazardous and require specific disposal protocols. This guide provides a

procedural, step-by-step approach to the proper disposal of 1-Methoxypyrene, ensuring

compliance with safety and environmental regulations.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 1-Methoxypyrene is

fundamental to safe handling and disposal.

Property Value Reference

Molecular Formula C₁₇H₁₂O [1][2]

Molecular Weight 232.28 g/mol [1]

Appearance
Very pale yellow to yellow

crystal or powder
[2]

Melting Point 87 °C [2]

Solubility Insoluble in water [3]

Purity >96.0% (GC) [2]
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Hazard Identification and Classification
1-Methoxypyrene is classified as harmful if swallowed (Acute toxicity, oral, Category 4).[1]

While a specific U.S. Environmental Protection Agency (EPA) hazardous waste code has not

been explicitly assigned to 1-Methoxypyrene, wastes containing pyrene and its derivatives are

generally treated as hazardous.[1] It is the responsibility of the waste generator to perform a

hazardous waste determination based on the characteristics of ignitability, corrosivity, reactivity,

and toxicity.

Personal Protective Equipment (PPE)
Before handling 1-Methoxypyrene, all personnel must be equipped with the appropriate

personal protective equipment (PPE) to minimize exposure risk.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical safety goggles.[2]

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If working with fine powders or in a poorly ventilated area, a NIOSH-

approved respirator is recommended.[2]

Disposal Procedures
The following step-by-step procedure outlines the safe disposal of 1-Methoxypyrene waste.

Step 1: Waste Segregation and Collection

Solid Waste: All solid waste contaminated with 1-Methoxypyrene, including gloves, weigh

boats, and filter paper, must be collected in a designated, properly labeled, and sealed

hazardous waste container.

Liquid Waste: Solutions containing 1-Methoxypyrene should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's hazardous waste management plan.
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Sharps: Any sharps, such as needles or broken glass, contaminated with 1-Methoxypyrene
must be disposed of in a designated sharps container for hazardous waste.

Step 2: Labeling and Storage

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "1-Methoxypyrene," and the associated hazards (e.g., "Toxic").

Store the sealed waste containers in a designated and secure satellite accumulation area

away from incompatible materials.

Step 3: Waste Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

The recommended method of disposal for pyrene-containing waste is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[2] This should be performed

by a licensed professional waste disposal service.[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 1-
Methoxypyrene.
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Disposal workflow for 1-Methoxypyrene.

It is imperative for all laboratory personnel to adhere to these disposal procedures to maintain a

safe working environment and ensure compliance with all applicable federal, state, and local

regulations.[2] Always consult your institution's specific hazardous waste management plan for

any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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